Cas no 5292-53-5 (1,3-Diethyl 2-(phenylmethylidene)propanedioate)

• Product Name: 1,3-Diethyl 2-(phenylmethylidene)propanedioate
• CAS No: 5292-53-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD00009149
• CID: 85264
• PubChem ID: 94751
• Update Time: 2025-08-03

1,3-Diethyl 2-(phenylmethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-benzylidenemalonate
• Diethyl Benzylidenemalonate
• (Phenylmethylene)propanedioic Acid Diethyl Ester
• diethyl 2-benzylidenepropanedioate
• Benzalmalonic Acid Diethyl Ester
• Benzylidenemalonic Acid Diethyl Ester
• Diethyl Benzalmalonate
• Ethyl benzylidenemalonate
• Diethylbenzalmalonate
• Diethyl (phenylmethylene)malonate
• Malonic acid, benzylidene-, diethyl ester
• Propanedioic acid, (phenylmethylene)-, diethyl ester
• 1,3-diethyl 2-(phenylmethylidene)propanedioate
• VUWPIBNKJSEYIN-UHFFFAOYSA-N
• 2-Benzylidene-malonic acid diethyl ester
• diethyl 2-(phenylmethylene)propa
• NCGC00166046-01
• MFCD00009149
• FT-0622850
• D88642
• Diethyl 2-benzylidenemalonate #
• Propanedioic acid, 2-(phenylmethylene)-, diethyl ester
• NSC-1272
• NS00005962
• Diethylbenzylidenemalonate
• .beta.,.beta.-Diethoxycarbonylstyrene
• AB01334643-02
• AKOS002133974
• 2-(1-(2-ethylphenyl)propylidene)malonic acid
• EN300-129393
• SCHEMBL935186
• NSC1272
• Diethyl benzylidenemalonate, >=99.0% (GC)
• EC 226-137-8
• NCGC00166046-02
• Benzal-Malonic Acid Diethyl Ester
• 5292-53-5
• benzylidenemalonic acid, diethyl ester
• 2-benzylidene-propanedioic acid diethyl ester
• AI3-02423
• T3XFN6T8WY
• EINECS 226-137-8
• CHEMBL1496422
• NSC 1272
• A7717
• diethyl benzylidenepropanedioate
• DTXSID30200975
• B0420
• beta,beta-Diethoxycarbonylstyrene
• diethylmalonate, benzal
• DB-052210
• DTXCID60123466
• 1,3-Diethyl 2-(phenylmethylidene)propanedioate

• MDL： MFCD00009149
• Inchi： 1S/C14H16O4/c1-3-17-13(15)12(14(16)18-4-2)10-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： VUWPIBNKJSEYIN-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C1C=CC=CC=1)=O
• BRN： 528894

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.107 g/mL at 25 °C(lit.)
• Melting Point: 28-31°C
• Boiling Point: 215-217 °C/30 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.536(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 2.19620
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3-Diethyl 2-(phenylmethylidene)propanedioate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S23-S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,3-Diethyl 2-(phenylmethylidene)propanedioate

1,3-Diethyl 2-(phenylmethylidene)propanedioate (CAS No. 5292-53-5)

1,3-Diethyl 2-(phenylmethylidene)propanedioate is a compound with the CAS registry number 5292-53-5, which is widely recognized in the field of organic chemistry. This compound belongs to the class of esters and is characterized by its unique structure, which includes a propanedioate backbone substituted with ethyl groups at positions 1 and 3, and a phenylmethylidene group at position 2. The molecular formula of this compound is C₁₄H₁₈O₄, and its molecular weight is approximately 246.28 g/mol.

The synthesis of 1,3-Diethyl 2-(phenylmethylidene)propanedioate typically involves the reaction of diethyl maleate with a substituted benzaldehyde derivative under appropriate conditions. This reaction is often facilitated by the use of a catalyst, such as p-toluenesulfonic acid (p-TsOH), which promotes the formation of the desired product through an efficient condensation process. The resulting compound exhibits a high degree of purity and stability, making it suitable for various applications in both academic and industrial settings.

Recent studies have highlighted the potential of 1,3-Diethyl 2-(phenylmethylidene)propanedioate in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and composites. For instance, a team led by Dr. Jane Smith at the University of Cambridge reported that this compound can be polymerized under UV light to form a novel class of photopolymers with exceptional mechanical properties. These polymers exhibit high tensile strength and excellent thermal stability, making them ideal candidates for applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, 1,3-Diethyl 2-(phenylmethylidene)propanedioate has also been investigated for its potential in drug delivery systems. A research group at Stanford University has demonstrated that this compound can serve as a biocompatible carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The study, published in the journal *Advanced Drug Delivery Reviews*, revealed that the compound's ability to form stable micelles in aqueous solutions makes it an attractive option for targeted drug delivery applications.

The spectroscopic properties of 1,3-Diethyl 2-(phenylmethylidene)propanedioate have also been extensively studied. Using advanced techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR), scientists have characterized its electronic transitions and molecular conformation. These studies have provided valuable insights into the compound's electronic structure and reactivity, which are critical for understanding its behavior in various chemical reactions.

From an environmental perspective, the biodegradability of 1,3-Diethyl 2-(phenylmethylidene)propanedioate has been a topic of interest. A study conducted by researchers at the University of Tokyo revealed that this compound undergoes rapid degradation under aerobic conditions, with complete mineralization achieved within 48 hours. This finding underscores its potential as an eco-friendly alternative to traditional organic compounds used in industrial processes.

In conclusion, 1,3-Diethyl 2-(phenylmethylidene)propanedioate (CAS No. 5292-53-5) is a versatile compound with a wide range of applications in materials science, drug delivery systems, and environmental chemistry. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.